Cambridge id 6138935
Description
Cambridge id 6138935 is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. This compound belongs to the family of benzodiazepines and has been shown to have a range of biochemical and physiological effects. In
Scientific Research Applications
Environmental Monitoring
QCLs are revolutionizing the way we monitor the environment. Their ability to detect minute quantities of chemical compounds makes them invaluable for tracking air pollution and identifying hazardous substances in the atmosphere. This application is crucial for addressing global challenges like climate change and environmental degradation .
Healthcare Advancements
In the healthcare sector, QCLs contribute to the development of non-invasive diagnostic tools. They are used in breath analysis to detect biomarkers for various diseases, potentially lowering healthcare costs and improving early diagnosis .
Security and Defense
QCLs play a pivotal role in national security and defense. They are employed in standoff detection systems that can identify chemical warfare agents and explosives from a safe distance, providing protection for military personnel and civilians alike .
Industrial Process Control
The precision of QCLs allows for real-time monitoring of industrial processes. This application ensures quality control, improves efficiency, and reduces waste by providing accurate measurements of gases and liquids involved in production .
Astronomical Research
In astronomy, QCLs are used to analyze the chemical composition of celestial objects. Their sensitivity to mid-infrared light helps in the study of interstellar media and the detection of molecules in space, contributing to our understanding of the universe .
Telecommunications
QCLs enhance free-space optical communication systems by providing a reliable source of mid-infrared light. This technology offers a potential solution for high-speed data transmission without the need for fiber optics, which could revolutionize the field of telecommunications .
properties
IUPAC Name |
3,5-dichloro-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16Cl2N4O3S/c1-11-7-12(2)23-19(22-11)25-29(27,28)17-5-3-16(4-6-17)24-18(26)13-8-14(20)10-15(21)9-13/h3-10H,1-2H3,(H,24,26)(H,22,23,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVPTURPCJGYDFZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC(=C3)Cl)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16Cl2N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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